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Introduction
Helium-3 (³He), a rare and stable isotope of helium, serves as a powerful tracer in

oceanographic and hydrological studies. Its unique origins and predictable behavior allow

scientists to track water mass movements, determine the age of groundwater, and identify

hydrothermal venting in the deep ocean. This document provides detailed application notes

and protocols for the utilization of Helium-3 as a tracer, intended for researchers and scientists

in relevant fields.

The primary applications of Helium-3 as a tracer are twofold:

Tritium-Helium-3 (³H/³He) Dating: This method is used to determine the age of young

groundwater (less than 50-60 years). It relies on the radioactive decay of tritium (³H), a

hydrogen isotope with a half-life of 12.32 years, which decays into ³He.[1][2] By measuring

the concentrations of both tritium and its daughter product, ³He, the time since the water

parcel was last in contact with the atmosphere can be calculated.[3]

Mantle Helium-3 as a Tracer: Primordial ³He is continuously released from the Earth's

mantle, particularly at hydrothermal vents on the seafloor.[4][5] This mantle-derived ³He has

a distinctly different isotopic ratio (³He/⁴He) compared to atmospheric helium.[6] By

measuring anomalies in the ³He/⁴He ratio, oceanographers can trace the dispersal of

hydrothermal plumes and study deep ocean circulation patterns.[4][6][7]
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Applications
Oceanography

Deep Ocean Circulation and Mixing: The release of mantle-derived ³He from hydrothermal

vents provides a unique tracer for deep ocean currents.[4][6] The distinct ³He/⁴He signature

of this helium allows researchers to track the movement and mixing of deep water masses

over vast distances.[6][7]

Identifying Hydrothermal Vents: Anomalously high concentrations of ³He and elevated ³He/

⁴He ratios are primary indicators of hydrothermal activity on the seafloor.[4][5] This makes

³He an essential tool in the exploration and characterization of these unique ecosystems.

Ocean Ventilation and Thermocline Studies: The decay of bomb-produced tritium into ³He

within the upper ocean and thermocline provides a transient tracer to study ventilation

processes, the rates at which surface waters are transported into the ocean interior.[8][9]

Hydrology
Groundwater Age Dating: The ³H/³He dating method is a robust technique for determining

the age of young groundwater, which is crucial for managing groundwater resources,

assessing contamination vulnerability, and understanding recharge rates.[1][10][11]

Groundwater Flow Path Analysis: By determining the age of groundwater at different points

within an aquifer, hydrologists can delineate groundwater flow paths and velocities.[10]

Assessing Aquifer Properties: The confinement of tritiogenic ³He in an aquifer is related to

properties such as vertical flow velocity and dispersivity, providing insights into the

hydrogeological characteristics of the system.[1]

Quantitative Data Summary
The following tables summarize key quantitative data related to the use of Helium-3 as a

tracer.
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Parameter Value Source Notes

Tritium (³H) Half-life 12.32 years [12]

Atmospheric ³He/⁴He

Ratio (Ra)
1.384 x 10⁻⁶ [2]

Mantle ³He/⁴He Ratio
Can be 10 to 30 times

the atmospheric ratio
[6]

Varies depending on

the geological setting.

Typical ³He

Concentration in

Seawater

~2 nano-moles per kg [6]

Typical Tritium

Detection Limit

< 0.5 TU (Tritium

Units)
[1]

Required for reliable

³H/³He dating.

Precision of ³He/⁴He

Ratio Measurement
± 0.15% to ± 0.2% [13]

Precision of ⁴He and

Neon Concentration

Measurement

± 0.2% to ± 0.3% [13]

Table 1: Key Physical Constants and Measurement Precisions.
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Application Typical Age Range Key Measurements
Important
Considerations

Groundwater Dating

(³H/³He)
< 1 to ~50 years ³H, ³He, ⁴He, Ne

Requires detectable

tritium; knowledge of

terrigenic He sources

is necessary.[1]

Ocean Circulation

(Mantle ³He)
N/A

³He/⁴He ratio, ³He

concentration

Used to trace water

masses originating

from hydrothermal

vents.

Ocean Ventilation

(Tritiugenic ³He)
Months to decades ³H, ³He

Tracks the time a

water parcel has been

isolated from the

atmosphere.[6]

Table 2: Application-Specific Data.

Experimental Protocols
Protocol 1: Sample Collection for ³H/³He Analysis in
Water
This protocol is adapted from procedures outlined by the USGS and GO-SHIP.[14][15]

Materials:

Copper tubes (e.g., 3/8-inch diameter, 30-inch length) with clamps or cold-weld crimper[14]

[16]

500 mL glass or high-density polyethylene (HDPE) bottles with polycone seals for tritium

samples (in duplicate)[14]

Tygon® or similar tubing

Wrenches for clamps
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Protective casing for copper tubes

Deionized water for rinsing

Procedure:

Preparation:

Ensure all tubing and connectors are clean and free of contaminants.

If using copper tubes, they should be clean and dry prior to use.[16]

Connecting the Sampling Line:

Connect the sampling device (e.g., pump outlet, well tap, Niskin bottle spigot) to the inlet

of the copper tube using a short piece of Tygon® tubing.

Connect another piece of Tygon® tubing to the outlet of the copper tube to direct the

overflow.

Flushing the System:

Slowly initiate water flow through the copper tube.

Allow the water to flow for at least one minute to completely flush the tube and remove any

air bubbles.[14]

Gently tap the side of the copper tube to dislodge any trapped bubbles.[14][16] Maintain a

high back-pressure to keep gases dissolved.

Collecting the Helium Sample:

Once the tube is thoroughly flushed and free of bubbles, seal the outlet end of the copper

tube using the clamp or cold-welder.

Immediately after sealing the outlet, seal the inlet end. Ensure the clamps are tightened

securely to create a cold weld.[14]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www2.whoi.edu/site/igffacility/sampling-for-helium-isotopes-and-noble-gases-in-seawater/
https://water.usgs.gov/lab/3h3he/sampling/
https://water.usgs.gov/lab/3h3he/sampling/
https://www2.whoi.edu/site/igffacility/sampling-for-helium-isotopes-and-noble-gases-in-seawater/
https://water.usgs.gov/lab/3h3he/sampling/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1234947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collect a duplicate sample in a second copper tube following the same procedure.

Collecting the Tritium Sample:

Fill two 500 mL glass or HDPE bottles directly from the sampling line.

If using glass bottles, leave a small headspace of a few cubic centimeters to prevent

breakage due to thermal expansion.[14]

Seal the bottles tightly with polycone-lined caps.

Storage and Transport:

Place the sealed copper tubes in a protective casing to prevent damage.

Store all samples in a cool, dark place until analysis.

If the water is corrosive, rinse the ends of the copper tubes with deionized water.[14]

Protocol 2: Laboratory Analysis of ³He and ³H by Mass
Spectrometry
This protocol provides a general overview of the analytical procedure. Specific instrumentation

will have detailed operating manuals.

Principle:

Dissolved gases are extracted from the water sample under vacuum. Helium isotopes (³He and

⁴He) and neon are then purified and measured using a noble gas mass spectrometer. Tritium is

determined by the ³He ingrowth method, where a degassed water sample is stored for a

period, and the ³He produced from tritium decay is subsequently measured.[13][15]

Instrumentation:

High-vacuum gas extraction system

Cryogenic traps
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Noble gas mass spectrometer (magnetic sector or quadrupole)

Ion counters or Faraday cups for detection

Procedure:

Gas Extraction:

The sealed copper tube is connected to the vacuum extraction line.

The dissolved gases are quantitatively extracted from the water sample into the vacuum

system.[13]

Gas Purification:

The extracted gas mixture is passed through a series of cryogenic traps (typically cooled

with liquid nitrogen and charcoal) to remove water vapor and other condensable gases.

[13][17]

Helium and neon are separated from other permanent gases.

Helium and Neon Isotope Analysis:

The purified helium and neon fraction is introduced into the mass spectrometer.

The ion source ionizes the gas atoms.

The ions are accelerated and separated based on their mass-to-charge ratio by a

magnetic field.

³He, ⁴He, and neon isotopes (e.g., ²⁰Ne, ²²Ne) are measured simultaneously or

sequentially using detectors.[13][17]

Measurements are calibrated against known air standards.[13]

Tritium Analysis (³He Ingrowth Method):
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The water sample from the glass/HDPE bottle is quantitatively degassed to remove all

existing helium.

The degassed sample is sealed in a container and stored for a known period (months to a

year) to allow ³He to accumulate from tritium decay.[15]

After the ingrowth period, the accumulated ³He is extracted, purified, and measured by

mass spectrometry as described above.

The initial tritium concentration is calculated from the amount of ingrown ³He and the

storage time.

Data Interpretation and Calculations
The ³H/³He age of a groundwater sample is calculated based on the measured concentrations

of tritium and tritiogenic ³He (³He_trit).[1] The total measured ³He is corrected for other sources,

including atmospheric helium (in equilibrium with water and from excess air) and terrigenic

helium (from crustal or mantle sources).[1][2] Neon measurements are crucial for distinguishing

these different helium components.[11]

The age equation is:

t = (1/λ) * ln(1 + [³He_trit] / [³H])

where:

t = age of the water

λ = decay constant of tritium (ln(2) / 12.32 years⁻¹)

[³He_trit] = concentration of tritiogenic ³He

[³H] = concentration of tritium

Visualizations
Caption: Experimental workflow for Helium-3 tracer studies.
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Caption: Logical relationships in Helium-3 tracer applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. USGS Groundwater Dating Lab [water.usgs.gov]

2. Basics of 3H/3He dating [ldeo.columbia.edu]

3. kompetenz-wasser.de [kompetenz-wasser.de]

4. Helium's role in the Hydrothermal Hunt - Schmidt Ocean Institute [schmidtocean.org]

5. Hydrothermal vent - Wikipedia [en.wikipedia.org]

6. Seawater Helium Isotopes and Noble Gases - Isotope Geochemistry Facility
[www2.whoi.edu]

7. Research Portal [scholarship.miami.edu]

8. ESSD - A comprehensive global oceanic dataset of helium isotope and tritium
measurements [essd.copernicus.org]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1234947?utm_src=pdf-body-img
https://www.benchchem.com/product/b1234947?utm_src=pdf-body
https://www.benchchem.com/product/b1234947?utm_src=pdf-custom-synthesis
https://water.usgs.gov/lab/3h3he/background/
https://www.ldeo.columbia.edu/~martins/isohydro/3h3hedating/tritium_he_dating.html?fbclid=IwAR0uYjL93YNjtmnUgAMRAt2BGcsJmuDRyEhfgMBF9gCuCZzZT4AXpFJ-IcI
https://www.kompetenz-wasser.de/en/forschung/publikationen/88
https://schmidtocean.org/cruise-log-post/heliums-role-in-the-hydrothermal-hunt/
https://en.wikipedia.org/wiki/Hydrothermal_vent
https://www2.whoi.edu/site/igffacility/seawater-helium-isotopes-and-noble-gases/
https://www2.whoi.edu/site/igffacility/seawater-helium-isotopes-and-noble-gases/
https://scholarship.miami.edu/esploro/outputs/journalArticle/Mantle-3He-distribution-and-deep-circulation/991031560308502976
https://essd.copernicus.org/articles/11/441/2019/
https://essd.copernicus.org/articles/11/441/2019/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1234947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. horizon.documentation.ird.fr [horizon.documentation.ird.fr]

10. Age dating of shallow groundwater with chlorofluorocarbons, tritium/helium: 3, and flow
path analysis, southern New Jersey coastal plain | U.S. Geological Survey [usgs.gov]

11. Tritium/Helium-3 Dating of River Infiltration:An Example from the Oderbruch Area, Berlin,
Germany [file.scirp.org]

12. epic.awi.de [epic.awi.de]

13. ldeo.columbia.edu [ldeo.columbia.edu]

14. USGS Groundwater Dating Lab [water.usgs.gov]

15. go-ship.org [go-ship.org]

16. Sampling for Helium Isotopes and Noble Gases in Seawater - Isotope Geochemistry
Facility [www2.whoi.edu]

17. helis - helium isotopes studies Bremen [noblegas.uni-bremen.de]

To cite this document: BenchChem. [Application Notes and Protocols: Helium-3 as a Tracer
in Oceanography and Hydrology]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1234947#using-helium-3-as-a-tracer-in-
oceanography-and-hydrology]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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